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Compound of Interest

Compound Name: 2-Chloro-4-fluoroiodobenzene

Cat. No.: B1349366 Get Quote

Technical Data Sheet: 2-Chloro-4-
fluoroiodobenzene
This guide provides the fundamental chemical properties, including molecular formula and

molecular weight, for the compound 2-Chloro-4-fluoroiodobenzene, intended for researchers,

scientists, and drug development professionals.

Chemical Formula and Identity
2-Chloro-4-fluoroiodobenzene is a substituted aromatic hydrocarbon containing chlorine,

fluorine, and iodine atoms. Its molecular structure is based on a benzene ring.

The chemical formula for this compound is C₆H₃ClFI.[1][2][3]

Physicochemical Data
The essential quantitative properties of 2-Chloro-4-fluoroiodobenzene are summarized in the

table below for straightforward reference.
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Property Value

Molecular Weight 256.44 g/mol [1]

CAS Number 101335-11-9

Empirical Formula C₆H₃ClFI

Physical Form Solid

Density 2.008 g/mL at 25 °C[1]

Boiling Point 94-95 °C at 15 mm Hg[1]

Refractive Index n20/D 1.604[1]

Logical Data Relationship
The following diagram illustrates the relationship between the compound and its primary

molecular identifiers.
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Core properties of 2-Chloro-4-fluoroiodobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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